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Compound of Interest

Compound Name:
2-(4-Bromothiophen-2-yl)-2-

hydroxyacetic acid

Cat. No.: B13593138

Get Quote

In the landscape of modern drug discovery, the thiophene ring stands out as a "privileged"

heterocyclic scaffold.[1][2] Its prevalence in FDA-approved drugs, such as the blockbuster

anticoagulant Rivaroxaban, stems from its unique electronic properties and its capacity to act

as a bioisostere for a phenyl ring, enhancing interactions with diverse biological targets.[1][3]

When the synthetic versatility of a thiophene core is combined with the principles of

stereochemical control, novel and powerful tools for medicinal chemistry emerge.

This guide introduces 4-Bromothiophene-α-hydroxyacetic Acid (a substituted glycolic acid,

hereafter referred to as 4-BTHA), a chiral scaffold designed to leverage these synergistic

properties. α-Hydroxy acids are foundational chiral molecules, widely used as resolving agents

and as stereochemically-defined building blocks in asymmetric synthesis.[4] The strategic

placement of a bromine atom on the thiophene ring of 4-BTHA provides a reactive handle for

late-stage functionalization via modern cross-coupling methodologies, allowing for the

construction of diverse and complex chiral molecules from a single, enantiopure starting

material.[5][6]

This document serves as a comprehensive technical guide, outlining the proposed synthesis

and resolution of 4-BTHA and providing detailed protocols for its application as both a high-
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efficacy chiral resolving agent and a versatile scaffold for asymmetric synthesis.

Section 1: Synthesis and Chiral Resolution of (±)-4-
Bromothiophene-α-hydroxyacetic Acid
The practical utility of any chiral scaffold begins with its efficient and scalable preparation in

enantiopure form. The following section details a proposed, robust pathway to racemic 4-BTHA

and its subsequent resolution into single enantiomers. The synthetic logic is grounded in well-

established transformations, ensuring high reproducibility.

Proposed Synthesis of Racemic (±)-4-BTHA
The synthesis is envisioned as a three-step sequence starting from the commercially available

3-bromothiophene. The key transformation involves the formation of a cyanohydrin, which is a

classic and reliable method for generating the α-hydroxy acid precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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